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Compound of Interest

Compound Name: 5-Bromo-2-methylaniline

Cat. No.: B1273131 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromo-2-methylaniline.

Adherence to these protocols is essential for ensuring laboratory safety and proper chemical

management.

Chemical Profile:

Chemical Name: 5-Bromo-2-methylaniline

Synonyms: 5-Bromo-o-toluidine, 2-Amino-4-bromotoluene[1]

CAS Number: 39478-78-9[2]

Molecular Formula: C₇H₈BrN[3]

Appearance: White or Colorless to Yellow to Green powder, lump, or clear liquid[4]

Hazard Identification and Classification
5-Bromo-2-methylaniline is classified as a hazardous chemical and requires careful handling

to avoid exposure.[1] It is harmful if swallowed, inhaled, or in contact with skin, and can cause

serious eye and skin irritation.[1][2]
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Hazard Type Description

Acute Toxicity (Oral, Dermal, Inhalation)
Category 4: Harmful if swallowed, in contact

with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation Category 2: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure)
Category 3: May cause respiratory irritation.[1]

[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 5-Bromo-2-
methylaniline. The following table outlines the recommended equipment.

PPE Category Recommended Equipment Specification

Eye and Face Protection
Safety glasses with side-

shields, face shield.

Conforming to EN166 or

equivalent.

Skin and Body Protection
Chemical-resistant gloves, lab

coat, long-sleeved clothing.

Gloves should be nitrile rubber

with a thickness >0.11 mm and

a breakthrough time of >480

minutes.[5]

Respiratory Protection
Respirator with a type ABEK

(EN14387) filter.

Use only in a well-ventilated

area, preferably in a chemical

fume hood.[2][6]

Operational Plan: Step-by-Step Handling Guide
1. Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment (e.g., spatulas, glassware) and have all reagents ready.
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Verify that an emergency eyewash station and safety shower are accessible.

2. Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid inhalation, ingestion, and contact with skin and eyes.[6]

Use only in a well-ventilated area or a chemical fume hood.[6]

Avoid creating dust if handling the solid form.[7]

3. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

Store away from incompatible materials such as strong oxidizing agents.[1]

Keep in a dark place, under an inert atmosphere, at room temperature.[3]

4. Post-Handling:

Wash hands thoroughly after handling the chemical.[6]

Decontaminate all work surfaces and equipment.

Remove and properly store or dispose of contaminated PPE.

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.[1]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Call a

physician or poison control center immediately.

Spill Response:

In the event of a spill, prompt and correct action is necessary to prevent exposure and

contamination.

Alert Personnel: Immediately notify others in the vicinity of the spill.

Evacuate: For large spills, evacuate the area and contact your institution's safety office.

Ventilate: Ensure the area is well-ventilated.

Containment:

For Solid Spills: Carefully sweep or shovel the material into a suitable, labeled hazardous

waste container, avoiding dust generation.

For Liquid Spills/Solutions: Absorb the spill with an inert material like vermiculite, dry sand,

or earth.

Decontamination: Once the bulk of the material is removed, decontaminate the spill surface.
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Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Chemical waste containing 5-Bromo-2-methylaniline must be managed according to

institutional and regulatory guidelines.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and lists "5-
Bromo-2-methylaniline" as a component.

Disposal: Dispose of contents/container to an approved waste disposal plant.[1] Do not

dispose of down the drain.

Workflow for Handling 5-Bromo-2-methylaniline
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Caption: Workflow for the safe handling of 5-Bromo-2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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